BENGHE Foundational & Exploratory

Check Availability & Pricing

Thermochemical data of ethyl laurate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl Laurate

Cat. No.: B125891

An In-depth Technical Guide on the Thermochemical Properties of Ethyl Laurate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl laurate, the ethyl ester of lauric acid, is a compound of interest in various scientific and
industrial fields, including pharmaceuticals, cosmetics, and as a potential biofuel. A thorough
understanding of its thermochemical properties is crucial for process design, safety
assessments, and formulation development. This technical guide provides a comprehensive
overview of the available thermochemical data for ethyl laurate, detailed experimental
protocols for its determination, and a logical workflow for these experimental procedures.

Thermochemical Data of Ethyl Laurate

The thermochemical data for ethyl laurate are summarized in the tables below. These values
are essential for calculations involving energy balances, reaction kinetics, and phase behavior.

Table 1: General Physicochemical Properties of Ethyl Laurate
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Property Value Source
Molecular Formula C14H2802 [1112113114]
Molar Mass 228.37 g/mol [2][5][6]
Appearance .Cok.)rless to pale yellow oily 7]

liquid
Melting Point -10 °C [31[71[8]
Boiling Point 269-271 °C at 760 mmHg [71[8]
Density 0.862 g/mL at 20 °C [9][10]
Flash Point 113 °C (closed cup) [61[7]

Table 2: Thermodynamic Properties of Ethyl Laurate

Property Value Unit Source
Standard Enthalpy of
Combustion (liquid) -8778 1 kJ/mol [11]
(AcH°liquid)
Standard Enthalpy of _
) o Data not readily
Formation (liquid) ] kJ/mol
o available
(AfHCliquid)
Data for pure
substance not readily
available; measured
Isobaric Molar Heat for mixtures with
J/(mol-K) [12]

Capacity (Cp)

ethanol from 313.15 K
to 343.15 K at
pressures up to 25
MPa.

Experimental Protocols
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The determination of the thermochemical properties of ethyl laurate requires precise and
standardized experimental procedures. The following sections detail the methodologies for
measuring the key thermodynamic parameters.

Determination of Enthalpy of Combustion using Bomb
Calorimetry

The standard enthalpy of combustion of liquid ethyl laurate can be determined using a bomb
calorimeter.[13][14][15] The procedure involves the complete combustion of a known mass of
the sample in a high-pressure oxygen environment and measuring the resulting temperature
change.

Materials and Equipment:

o Bomb calorimeter (e.g., Parr type)

e High-pressure oxygen cylinder

e Benzoic acid (as a standard for calibration)
o Ethyl laurate sample (high purity)

e Fuse wire (e.g., nichrome)

e Crucible

« Distilled water

o Balance (accurate to £0.1 mg)

o Thermometer (graduated to 0.01 °C)
Procedure:

» Calibration of the Calorimeter:

o A pellet of approximately 1 g of benzoic acid is accurately weighed and placed in the
crucible.
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o A 10 cm piece of fuse wire is attached to the electrodes within the bomb, ensuring it is in
contact with the benzoic acid pellet.

o 1 mL of distilled water is added to the bottom of the bomb to saturate the atmosphere with
water vapor.

o The bomb is sealed and flushed with oxygen before being filled to a pressure of 25-30
atm.[13][16]

o The bomb is submerged in a known volume of water in the calorimeter bucket.

o The temperature of the water is recorded at regular intervals before ignition to establish a
baseline.

o The sample is ignited by passing a current through the fuse wire.

o The temperature is recorded at short intervals until it reaches a maximum and then begins
to cool.

o The heat capacity of the calorimeter is calculated from the known enthalpy of combustion
of benzoic acid and the measured temperature rise.

e Combustion of Ethyl Laurate:

o

A known mass (approximately 0.8-1.0 g) of liquid ethyl laurate is accurately weighed into
the crucible.

o

The same procedure as for the benzoic acid standard is followed.

[¢]

The temperature change upon combustion of ethyl laurate is recorded.

o

The unburned fuse wire is collected and weighed to account for its contribution to the total
heat released.

o Calculation:

o The total heat released during the combustion of ethyl laurate is calculated using the heat
capacity of the calorimeter and the corrected temperature rise.
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o Corrections are made for the heat of formation of nitric acid (from residual nitrogen in the
bomb) and the heat of combustion of the fuse wire.

o The standard enthalpy of combustion of ethyl laurate per mole is then calculated.

Determination of Specific Heat Capacity using
Differential Scanning Calorimetry (DSC)

The specific heat capacity of liquid ethyl laurate can be measured using a differential scanning
calorimeter (DSC), following a method like ASTM E1269.[17][18][19] This technique measures
the difference in heat flow between the sample and a reference material as a function of
temperature.

Materials and Equipment:

Differential Scanning Calorimeter (DSC)

Reference material (e.g., sapphire)

Sample and reference pans (e.g., aluminum)

Crimper for sealing pans

High-purity ethyl laurate sample

Inert purge gas (e.g., nitrogen)

Procedure:

» Baseline Determination:

o An empty sample pan and an empty reference pan are placed in the DSC cell.
o The cell is purged with an inert gas.

o Atemperature program is run over the desired temperature range (e.g., -50 °C to 100 °C)
at a constant heating rate (e.g., 10-20 °C/min) to obtain the baseline heat flow.[17][19]
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» Reference Material (Sapphire) Scan:
o A precisely weighed sapphire disc is placed in the sample pan.
o The same temperature program is run as for the baseline.
o The heat flow curve for the sapphire standard is recorded.

o Sample (Ethyl Laurate) Scan:

o The sapphire is replaced with a precisely weighed sample of ethyl laurate (typically 5-10
mg) in a hermetically sealed pan to prevent volatilization.

o The same temperature program is run again.
o The heat flow curve for the ethyl laurate sample is recorded.
 Calculation:

o The specific heat capacity of the ethyl laurate sample (Cp,s) at a given temperature is
calculated using the following equation: Cp,s = (Ags / ms) * (msapphire / Aqsapphire) *
Cp,sapphire where:

» Ags and Agsapphire are the differences in heat flow between the sample/sapphire and
the baseline at that temperature.

» ms and msapphire are the masses of the sample and sapphire, respectively.
» Cp,sapphire is the known specific heat capacity of sapphire at that temperature.

Experimental Workflow Visualization

The logical flow of experiments for determining the thermochemical properties of ethyl laurate
is depicted in the following diagram.
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Caption: Experimental workflow for thermochemical analysis of ethyl laurate.
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Conclusion

This technical guide has presented the available thermochemical data for ethyl laurate and
detailed the standard experimental protocols for their determination. While the enthalpy of
combustion is well-documented, further research is required to experimentally determine and
publish the standard enthalpy of formation and the specific heat capacity of pure ethyl laurate
over a range of temperatures. The provided methodologies and workflow serve as a robust
framework for researchers to obtain these critical parameters, thereby enabling more accurate
modeling and application of ethyl laurate in various scientific and industrial contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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